2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)-N-phenylacetamide

• IUPAC Name: 2-[2-(3,5-dimethylpyrazol-1-yl)-6-oxo-4-propylpyrimidin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C20H23N5O2/c1-4-8-17-12-19(27)24(13-18(26)21-16-9-6-5-7-10-16)20(22-17)25-15(3)11-14(2)23-25/h5-7,9-12H,4,8,13H2,1-3H3,(H,21,26)
• InChI Key: YRBOOZFOBKSZLB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N(C(=N1)N2C(=CC(=N2)C)C)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C20H23N5O2
• Molecular Weight: 365.4 g/mol

Description

2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)-N-phenylacetamide is a useful research compound. Its molecular formula is C20H23N5O2 and its molecular weight is 365.437. The purity is usually 95%.
BenchChem offers high-quality 2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)-N-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)-N-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

This compound, along with its derivatives, has been synthesized through various chemical reactions. For instance, the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives showcases the compound's versatility in forming heterocyclic compounds through [3+2] cycloaddition reactions (Rahmouni et al., 2014). Similarly, the utility of enaminonitriles in heterocyclic synthesis has been explored, leading to the creation of new pyrazole, pyridine, and pyrimidine derivatives, demonstrating the compound's role in generating diverse heterocyclic structures (Fadda et al., 2012).

Applications in Biological Studies

Several studies have highlighted the antimicrobial properties of derivatives of this compound. For instance, the synthesis and antimicrobial evaluation of certain heterocycles incorporating the antipyrine moiety reveal its potential in combating microbial infections (Bondock et al., 2008). Furthermore, the discovery of a potent, selective T-type calcium channel blocker derived from N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylacetamide derivatives for the treatment of generalized epilepsies underlines its significance in neurological research and potential therapeutic applications (Bezençon et al., 2017).

Antioxidant and Antitumor Activities

Research on the antioxidant and antitumor activities of new N-substituted-2-amino-1,3,4-thiadiazoles, where the compound serves as a precursor, indicates its role in developing treatments for cancer. This research points to the compound's utility in synthesizing novel therapeutic agents with potential anticancer properties (Hamama et al., 2013).